3-(benzylsulfonyl)-N-(4-fluoro-3-nitrophenyl)propanamide

• Molecular Formula: C16H15FN2O5S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 3-benzylsulfonyl-N-(4-fluoro-3-nitrophenyl)propanamide
• InChI: InChI=1S/C16H15FN2O5S/c17-14-7-6-13(10-15(14)19(21)22)18-16(20)8-9-25(23,24)11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,18,20)
• InChI Key: IFNSMUINBUTXBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CCC(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]

Description

3-(benzylsulfonyl)-N-(4-fluoro-3-nitrophenyl)propanamide: is a chemical compound with the following properties:

Molecular Formula: CHFNOS

CAS Number: 194874-67-4

Molecular Weight: 305.333 g/mol

Preparation Methods

Industrial Production Methods:: As of now, there is no established industrial-scale production method for this compound. Researchers primarily synthesize it in the laboratory for specific applications.

Chemical Reactions Analysis

Reactivity::

Oxidation: The compound may undergo oxidation reactions.

Reduction: Reduction reactions are possible.

Substitution: It could participate in substitution reactions.

Common Reagents and Conditions::

Reagents: Various oxidizing agents, reducing agents, and nucleophiles.

Conditions: Reaction conditions would depend on the specific reaction type.

Major Products:: The major products formed during reactions involving this compound would vary based on the specific reaction conditions and reactants.

Scientific Research Applications

Chemistry::

Surface Engineering: Researchers explore its use in surface modification and functionalization.

Immobilization of Biomolecules: It can be employed to immobilize biomolecules (e.g., antibodies, enzymes, DNA aptamers) onto surfaces.

Biology and Medicine::

Diagnostic Applications: Its unique properties may find applications in rapid diagnostics.

Drug Development: Researchers investigate its potential as a scaffold for drug design.

Industry::

Materials Science:

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains an area of ongoing research. It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these details.

Comparison with Similar Compounds

While information on similar compounds is scarce, researchers may compare it with other structurally related molecules to highlight its uniqueness.